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Compound of Interest

Compound Name: Epoxiconazole

Cat. No.: B1671545 Get Quote

Epoxiconazole: A Comprehensive Technical
Review
For Researchers, Scientists, and Drug Development Professionals

Abstract
Epoxiconazole is a broad-spectrum systemic fungicide belonging to the triazole class. It is a

potent inhibitor of the fungal enzyme lanosterol 14α-demethylase (CYP51), a critical

component of the ergosterol biosynthesis pathway. This inhibition disrupts the integrity of the

fungal cell membrane, leading to cell death. This technical guide provides an in-depth overview

of the chemical properties, mechanism of action, synthesis, and analytical methodologies

related to Epoxiconazole. It is intended to serve as a comprehensive resource for researchers,

scientists, and professionals involved in drug development and related fields.

Chemical and Physical Properties
Epoxiconazole is a complex molecule with two chiral centers, leading to the existence of four

stereoisomers. The commercial product is typically a mixture of these isomers.
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Property Value Reference

IUPAC Name

(2RS,3SR)-1-[3-(2-

chlorophenyl)-2-(4-

fluorophenyl)-2,3-

epoxypropyl]-1H-1,2,4-triazole

--INVALID-LINK--

CAS Number

135319-73-2 (racemic

mixture), 106325-08-0,

133855-98-8 (stereoisomers)

--INVALID-LINK--, --INVALID-

LINK--

Molecular Formula C₁₇H₁₃ClFN₃O --INVALID-LINK--

Molecular Weight 329.76 g/mol --INVALID-LINK--

Melting Point 136.2 °C --INVALID-LINK--

Water Solubility 7.08 mg/L (at 20°C) --INVALID-LINK--

Appearance White crystalline solid --INVALID-LINK--

Molecular Structure
Epoxiconazole possesses a complex three-dimensional structure characterized by a triazole

ring linked to an oxirane ring, which is further substituted with chlorophenyl and fluorophenyl

groups.

Molecular Structure of Epoxiconazole

Figure 1. 2D and 3D representations of the Epoxiconazole molecule.

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis
Epoxiconazole's primary mode of action is the inhibition of the cytochrome P450 enzyme

lanosterol 14α-demethylase (CYP51).[1] This enzyme is crucial for the biosynthesis of

ergosterol, an essential component of the fungal cell membrane that regulates its fluidity and

integrity. By binding to the heme iron in the active site of CYP51, Epoxiconazole blocks the

demethylation of lanosterol, a precursor to ergosterol. This leads to an accumulation of toxic
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methylated sterols and a depletion of ergosterol, ultimately disrupting the fungal cell membrane

and inhibiting fungal growth.[2]

Squalene Lanosterol...multiple steps...

Lanosterol 14α-demethylase
(CYP51)

Ergosterol Fungal Cell Membrane
(Normal Function)

Disrupted Fungal
Cell Membrane

(Cell Death)

Epoxiconazole Inhibition

Demethylation

Starting Materials:
- 2-chloro-1-(4-fluorophenyl)ethan-1-one

- 1H-1,2,4-triazole
Step 1: Nucleophilic Substitution Intermediate:

2-(1H-1,2,4-triazol-1-yl)-1-(4-fluorophenyl)ethan-1-one
Step 2: Grignard Reaction

with 1-bromo-2-chlorobenzene
Intermediate:

1-(2-chlorophenyl)-2-(4-fluorophenyl)-3-(1H-1,2,4-triazol-1-yl)propan-2-ol
Step 3: Epoxidation
(e.g., with m-CPBA) Epoxiconazole
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1. Homogenized Sample
(e.g., 10 g of fruit puree)

2. Add Acetonitrile and Shake

3. Add QuEChERS Salts
(e.g., MgSO₄, NaCl)

and Centrifuge

4. Collect Supernatant

5. Dispersive Solid-Phase Extraction (dSPE)
Cleanup (e.g., with PSA, C18)

and Centrifuge

6. Final Extract

7. LC-MS/MS Analysis

 

1. Animal Selection
(e.g., Wistar rats, 10/sex/group)

2. Daily Oral Dosing for 90 Days
(Control + at least 3 dose levels)

3. In-life Observations
- Clinical signs

- Body weight, food consumption
- Functional observational battery

4. Terminal Procedures
- Blood collection (hematology, clinical chemistry)

- Necropsy
- Organ weights

5. Histopathology
(Control and high-dose groups)

6. Data Analysis and Reporting
(Determination of NOAEL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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